Cas no 117832-17-4 (Benzenamine,2-iodo-4,5-dimethyl-)

Benzenamine,2-iodo-4,5-dimethyl- structure
117832-17-4 structure
Product Name:Benzenamine,2-iodo-4,5-dimethyl-
CAS No:117832-17-4
MF:C8H10IN
MW:247.076174259186
CID:138026
PubChem ID:14040291
Update Time:2025-04-19

Benzenamine,2-iodo-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-iodo-4,5-dimethyl-
    • 2-iodo-4,5-dimethylaniline
    • 2-iodo-4,5-dimethylBenzenamine
    • 4,5-dimethyl-2-iodoaniline
    • 6-iodo-3,4-dimethylaniline
    • Benzenamine,2-iodo-4,5-dimethyl
    • 3,4-dimethyl-6-iodoaniline
    • DTXSID60554817
    • 117832-17-4
    • MFCD07779006
    • BS-14435
    • SCHEMBL841555
    • AKOS015910452
    • F12533
    • CS-0098668
    • FT-0763146
    • ZAVYUORHSOSKGS-UHFFFAOYSA-N
    • DA-26097
    • SY279082
    • DTXCID40505600
    • Inchi: 1S/C8H10IN/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,10H2,1-2H3
    • InChI Key: ZAVYUORHSOSKGS-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(C)=C(C)C=1)N

Computed Properties

  • Exact Mass: 246.98600
  • Monoisotopic Mass: 246.98580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.688
  • Boiling Point: 283.3 °C at 760 mmHg
  • Flash Point: 125.1 °C
  • PSA: 26.02000
  • LogP: 3.07140

Benzenamine,2-iodo-4,5-dimethyl- Pricemore >>

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